Cas no 30988-24-0 (Glycine, N-[(hydroxyamino)carbonyl]-)
Glycine, N-[(hydroxyamino)carbonyl]- Chemical and Physical Properties
Names and Identifiers
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- Glycine, N-[(hydroxyamino)carbonyl]-
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Glycine, N-[(hydroxyamino)carbonyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-657383-1.0g |
2-[(hydroxycarbamoyl)amino]acetic acid |
30988-24-0 | 1.0g |
$903.0 | 2023-03-12 | ||
| Enamine | EN300-657383-2.5g |
2-[(hydroxycarbamoyl)amino]acetic acid |
30988-24-0 | 2.5g |
$1871.0 | 2023-03-12 | ||
| Enamine | EN300-657383-5.0g |
2-[(hydroxycarbamoyl)amino]acetic acid |
30988-24-0 | 5.0g |
$2369.0 | 2023-03-12 | ||
| Enamine | EN300-657383-10.0g |
2-[(hydroxycarbamoyl)amino]acetic acid |
30988-24-0 | 10.0g |
$2980.0 | 2023-03-12 |
Glycine, N-[(hydroxyamino)carbonyl]- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on Glycine, N-[(hydroxyamino)carbonyl]-
Comprehensive Analysis of Glycine, N-[(hydroxyamino)carbonyl]- (CAS No. 30988-24-0): Properties, Applications, and Innovations
Glycine, N-[(hydroxyamino)carbonyl]- (CAS No. 30988-24-0) is a specialized organic compound that has garnered significant attention in biochemical and pharmaceutical research. This molecule, characterized by its unique hydroxyamino carbonyl functional group, serves as a versatile building block in synthetic chemistry. Its molecular structure, combining glycine with a hydroxylamine derivative, enables diverse reactivity, making it valuable for peptide modifications and enzyme inhibition studies.
Recent advancements in green chemistry have highlighted the potential of Glycine, N-[(hydroxyamino)carbonyl]- as a sustainable intermediate. Researchers are exploring its role in biodegradable chelating agents, addressing environmental concerns tied to traditional metal-sequestering compounds. The compound's ability to form stable complexes with transition metals aligns with the growing demand for eco-friendly industrial additives, a topic frequently searched in scientific databases and AI-driven research tools.
In the pharmaceutical sector, CAS No. 30988-24-0 is investigated for its nitric oxide synthase (NOS) modulation properties. This aligns with trending searches on "natural vasodilation enhancers" and "cardiovascular therapeutics." Its hydroxyamino moiety may influence redox signaling pathways, a hot topic in age-related disease research. Studies published in 2023 suggest potential applications in neuroprotective formulations, though clinical validation remains ongoing.
The compound's synthon versatility also makes it relevant to cosmeceutical innovation. Formulators are testing derivatives of Glycine, N-[(hydroxyamino)carbonyl]- for antioxidant peptide serums, responding to consumer searches for "non-irritating actives" and "amino acid-based skincare." Its mild pH profile and hydrating properties cater to the rising clean beauty movement.
Analytical challenges surrounding 30988-24-0 include its stability in aqueous solutions, a frequent query in chromatography forums. Advanced techniques like HPLC-MS/MS are recommended for precise quantification. The compound's spectral data (FTIR: 1650 cm-1 C=O stretch; NMR: δ 4.2 ppm α-proton) are well-documented, supporting its identification in complex matrices.
Industrial scale-up of Glycine, N-[(hydroxyamino)carbonyl]- requires optimization of carbamoylation reactions, with recent patents focusing on solvent-free synthesis. This responds to manufacturer inquiries about "cost-effective peptide precursors." Regulatory status varies by region, but generally falls under non-hazardous classification when purity exceeds 98%.
Emerging applications in agricultural biochemistry explore its role as a plant stress response modulator. Field trials demonstrate enhanced drought tolerance in crops when used as a foliar spray adjuvant—a solution aligned with "climate-resilient farming" search trends. The compound's low ecotoxicity profile makes it preferable over synthetic alternatives.
Future research directions for CAS 30988-24-0 may include biomimetic material design, particularly in self-healing polymers. Its dual nucleophilic-electrophilic character enables unique crosslinking mechanisms, a subject gaining traction in materials science publications. Collaborative studies between academia and industry are expected to unlock further potential of this multifunctional molecule.
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